Cas no 1261489-23-9 (Ethyl 2-chloro-3,5-difluorophenylacetate)

Ethyl 2-chloro-3,5-difluorophenylacetate is a fluorinated phenylacetate derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features—the chloro and difluoro substitutions on the phenyl ring—enhance reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic processes. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its stability under standard conditions and well-defined purity make it suitable for precision chemical synthesis. The presence of halogens also allows for further functionalization, broadening its utility in medicinal and material chemistry research.

Ethyl 2-chloro-3,5-difluorophenylacetate structure

1261489-23-9 structure

Product Name:Ethyl 2-chloro-3,5-difluorophenylacetate

CAS No:1261489-23-9

MF:C₁₀H₉ClF₂O₂

MW:234.627069234848

CID:4969294

Update Time:2025-05-20

Ethyl 2-chloro-3,5-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-3,5-difluorophenylacetate
- Inchi： 1S/C10H9ClF2O2/c1-2-15-9(14)4-6-3-7(12)5-8(13)10(6)11/h3,5H,2,4H2,1H3
- InChI Key： ICUILPQXYVPXID-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1CC(=O)OCC)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
XLogP3: 2.9
Topological Polar Surface Area: 26.3

Ethyl 2-chloro-3,5-difluorophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013028177-250mg	Ethyl 2-chloro-3,5-difluorophenylacetate	1261489-23-9	97%	250mg	$489.60	2023-09-03
Alichem	A013028177-500mg	Ethyl 2-chloro-3,5-difluorophenylacetate	1261489-23-9	97%	500mg	$782.40	2023-09-03
Alichem	A013028177-1g	Ethyl 2-chloro-3,5-difluorophenylacetate	1261489-23-9	97%	1g	$1504.90	2023-09-03

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Additional information on Ethyl 2-chloro-3,5-difluorophenylacetate

Ethyl 2-chloro-3,5-difluorophenylacetate: A Comprehensive Overview

Ethyl 2-chloro-3,5-difluorophenylacetate, identified by the CAS number 1261489-23-9, is a synthetic organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of phenylacetic esters, characterized by its phenyl ring substituted with chlorine and fluorine atoms at specific positions. The ethyl ester group further enhances its chemical properties, making it a versatile molecule for research and potential applications.

The synthesis of Ethyl 2-chloro-3,5-difluorophenylacetate involves a multi-step process that typically begins with the preparation of the corresponding acid derivative. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most significant aspects of Ethyl 2-chloro-3,5-difluorophenylacetate is its role in medicinal chemistry. The compound has been studied as a potential lead molecule for drug development due to its ability to modulate key biological targets. For instance, studies have shown that this compound exhibits selectivity towards certain enzymes and receptors, making it a promising candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

Recent research has also highlighted the importance of Ethyl 2-chloro-3,5-difluorophenylacetate in agrochemicals. Its ability to act as a precursor for bioactive compounds has led to investigations into its potential use in pest control and crop protection. Scientists are exploring how this compound can be modified to enhance its efficacy while maintaining environmental safety.

In addition to its practical applications, Ethyl 2-chloro-3,5-difluorophenylacetate serves as a valuable tool in academic research. Its structure provides an excellent platform for studying stereochemical outcomes and reaction mechanisms. Researchers have utilized this compound to probe into enantioselective synthesis and catalytic processes, contributing to the broader understanding of organic chemistry.

The structural uniqueness of Ethyl 2-chloro-3,5-difluorophenylacetate lies in its halogen substitution pattern. The presence of chlorine at position 2 and fluorine atoms at positions 3 and 5 imparts distinct electronic properties to the molecule. These properties influence its reactivity and stability, making it suitable for various chemical transformations. Recent studies have focused on how these substituents affect the molecule's interaction with biological systems.

From an analytical standpoint, Ethyl 2-chloro-3,5-difluorophenylacetate has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses provide critical insights into its molecular structure and purity, ensuring accurate representation in scientific literature.

In conclusion, Ethyl 2-chloro-3,5-difluorophenylacetate (CAS No. 1261489-23-9) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in both academic and industrial settings.